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L-Moses solubility issues troubleshooting

Author: Smolecule Technical Support Team. Date: February 2026
Compound Focus: L-Moses
Cat. No.: S533399

Solubility Data & Formulation Guide

The core challenge is that L-Moses has low aqueous solubility. The table below summarizes the available

quantitative data and recommended formulations to achieve workable solutions, particularly for in vivo

experiments.

Property | Parameter Value / Condition Details / Notes

Purity & Form 298% (HPLC); white to The free base form (CAS 2079885-05-3) is
light yellow/beige powder commonly referenced. A dihydrochloride salt is
[1]1[2] also available [3].

Solubility in DMSO ~33 mg/mL (92 mM) [1] Saturated solution.
2 mg/mL [2] Represents a lower, also reported value.

Solubility in Water Poor [1] Not recommended for direct dissolution.

Recommended In Various solvent mixtures See detailed protocols in the next section.

Vivo Formulations can be used [1].

Detailed Protocols for In Vivo Formulations

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s533399?utm_src=pdf-body
https://www.smolecule.com/products/s533399?utm_src=pdf-interest
https://www.smolecule.com/products/s533399?utm_src=pdf-body
https://www.invivochem.com/l-moses.html
https://www.sigmaaldrich.com/DK/en/product/sigma/sml2189
https://www.tocris.com/products/l-moses-dihydrochloride_6251
https://www.invivochem.com/l-moses.html
https://www.sigmaaldrich.com/DK/en/product/sigma/sml2189
https://www.invivochem.com/l-moses.html
https://www.invivochem.com/l-moses.html
https://www.smolecule.com/products/s533399?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

For animal studies, L-Moses often requires specific solvent systems. Here are two detailed protocols based

on supplier recommendations.

¢ Injection Formulation 1 (DMSO-based)

o Formula: DMSO : Tween 80 : Saline =10 : 5: 85 (v/v/v) [1].
o Preparation:
= Prepare a stock solution in DMSO (e.g., 100 mg/mL).
= Mix the DMSO stock solution with Tween 80 (e.g., 100 yL DMSO stock + 50 pL Tween
80).
= Dilute this mixture with saline to the final volume (e.g., +850 L saline).
= Mix well until a clear solution or uniform suspension is obtained.

¢ Injection Formulation 2 (Aqueous Solubilizing Agent)

o Formula: 20% SBE-B-CD in Saline [1].

o Preparation:
= Prepare the 20% SBE-B-CD solution by dissolving 2 g of SBE-B-CD in 10 mL of saline.

This solution can be stored at 4°C for up to one week.
= To prepare the working solution, add your L-Moses product to the 20% SBE-[3-CD

solution (e.g., 100 yL DMSO stock solution + 900 pL 20% SBE-B-CD solution).
= Mix well. This formulation is ready for use in animals.

Experimental Workflow & Troubleshooting

The following diagram outlines the key decision points and steps for preparing and troubleshooting your L-

Moses solutions.
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(Start: L-Moses Powder)

In Vitro Experiment In Vivo Experiment

Dissolve in DMSO Use aqueous formulation
(<33 mg/mL) (e.g., 20% SBE-3-CD)

Dilute in aqueous buffer.
Note: precipitation may occur.

Solution is clear?

Yes No

Proceed with experiment Troubleshoot

(yéon Issues & Soluhgis

Precipitation in buffer: Low solubility in DMSO:
- Reduce final concentration - Verify powder is fresh/stored properly
- Increase % of co-solvent - Gently warm tube in hand
- Try different solubilizing agent - Sonicate briefly

Click to download full resolution via product page

Key Handling & Storage Guidelines
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Proper handling is crucial for maintaining compound integrity and achieving reproducible results.

e Storage Conditions: Store the powder desiccated at 2-8°C or -20°C [1] [2]. For stock solutions in
DMSO, store at -80°C for up to 6 months or -20°C for 1 month [1]. Always avoid repeated freeze-
thaw cycles by aliquoting stock solutions.

e Solvent Check: If you encounter unexpected precipitation, first verify that your DMSO is fresh and
anhydrous. Old or contaminated DMSO can significantly reduce solubility.

¢ Biological Activity Context: L-Moses is a potent and selective inhibitor of the PCAF/GCN5
bromodomain and has demonstrated neuroprotective effects in models of neuronal cell death
induced by Tunicamycin [4] [3]. Ensuring proper solubility is key to replicating such biological findings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.invivochem.com/l-moses.html
https://www.sigmaaldrich.com/DK/en/product/sigma/sml2189
https://www.invivochem.com/l-moses.html
https://www.smolecule.com/products/s533399?utm_src=pdf-body
https://www.nature.com/articles/s41598-023-31141-6?error=cookies_not_supported&code=8231633b-e74b-41b5-9b3f-7faace0bacb1
https://www.tocris.com/products/l-moses-dihydrochloride_6251
https://www.smolecule.com/products/s533399?utm_src=pdf-custom-synthesis
https://www.invivochem.com/l-moses.html
https://www.sigmaaldrich.com/DK/en/product/sigma/sml2189
https://www.tocris.com/products/l-moses-dihydrochloride_6251
https://www.nature.com/articles/s41598-023-31141-6?error=cookies_not_supported&code=8231633b-e74b-41b5-9b3f-7faace0bacb1
https://www.smolecule.com/products/b533399#l-moses-solubility-issues-troubleshooting
https://www.smolecule.com/products/b533399#l-moses-solubility-issues-troubleshooting
https://www.smolecule.com/products/b533399#l-moses-solubility-issues-troubleshooting
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s533399?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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